Cas no 18993-09-4 (methyl 10-oxoundecanoate)
methyl 10-oxoundecanoate structure
Product Name:methyl 10-oxoundecanoate
CAS No:18993-09-4
MF:C12H22O3
MW:214.301284313202
CID:1383065
PubChem ID:519622
Update Time:2025-04-20
methyl 10-oxoundecanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 10-oxoundecanoate
- undecanoic acid, 10-oxo-, methyl ester
- Methyl 11-oxoundecanoate
- 10-Oxoundecanoic acid methyl ester
- 10-Ketoundecylic acid methyl ester
- 9-Acetylpelargonic acid methyl ester
- DTXSID40334093
- 10-oxo-undecanoic acid methyl ester
- SCHEMBL6421942
- Q63399747
- 10-Oxo-undecanoic methyl ester
- 18993-09-4
-
- Inchi: 1S/C12H22O3/c1-11(13)9-7-5-3-4-6-8-10-12(14)15-2/h3-10H2,1-2H3
- InChI Key: TXRMRSKJQBFMRQ-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCCC(C)=O)=O
Computed Properties
- Exact Mass: 214.15696
- Monoisotopic Mass: 214.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
methyl 10-oxoundecanoate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
18993-09-4 (methyl 10-oxoundecanoate) Related Products
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